Cas no 155374-25-7 (Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]-pyrimidine-3,6-dicarboxylate)

• Product Name: Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]-pyrimidine-3,6-dicarboxylate
• CAS No: 155374-25-7
• MF: C₁₂H₁₃N₃O₅
• MW: 279.248722791672
• MDL: MFCD01812303
• CID: 1076591
• PubChem ID: 10858841
• Update Time: 2025-11-02

Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]-pyrimidine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]-pyrimidine-3,6-dicarboxylate
• DIETHYL 7-OXO-4,7-DIHYDROPYRAZOLO[1,5-A]PYRIMIDINE-3,6-DICARBOXYLATE
• AG-C-09736
• CHEMBL79518
• CTK6F5701
• diethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate
• MolPort-002-778-481
• STK341725
• DTXSID50446191
• AKOS003395540
• diethyl 7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate
• AKOS003268128
• Diethyl7-oxo-4,7-dihydropyrazolo[1,5-a]-pyrimidine-3,6-dicarboxylate
• 155374-25-7

• MDL： MFCD01812303
• Inchi： 1S/C12H13N3O5/c1-3-19-11(17)7-6-14-15-9(7)13-5-8(10(15)16)12(18)20-4-2/h5-6,14H,3-4H2,1-2H3
• InChI Key： PTLXZRYAARMAMB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNN2C(C(C(=O)OCC)=CN=C21)=O)=O

Computed Properties

• Exact Mass: 279.08552052g/mol
• Monoisotopic Mass: 279.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.3Ų

Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]-pyrimidine-3,6-dicarboxylate Security Information

• HazardClass：IRRITANT

Additional information on Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]-pyrimidine-3,6-dicarboxylate

Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate (CAS No. 155374-25-7): A Versatile Building Block in Medicinal Chemistry

Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate (CAS 155374-25-7) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This pyrazolo[1,5-a]pyrimidine derivative serves as a valuable scaffold for the development of various biologically active molecules, particularly in the field of kinase inhibitors and antimicrobial agents.

The compound features a unique fused bicyclic structure combining pyrazole and pyrimidine rings, which contributes to its diverse reactivity and potential applications. With two ester functional groups at positions 3 and 6, this dicarboxylate derivative offers multiple sites for further chemical modifications, making it an attractive intermediate for medicinal chemistry programs.

Recent trends in drug discovery have shown growing interest in nitrogen-containing heterocycles like Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate, as they often exhibit improved pharmacokinetic properties compared to their carbocyclic counterparts. This aligns with current pharmaceutical industry demands for compounds with better bioavailability and metabolic stability.

In synthetic applications, this compound serves as a precursor for various pharmacologically active pyrazolopyrimidines. Researchers have utilized its reactive sites to develop potential therapeutic agents targeting inflammation, cancer, and central nervous system disorders. The 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine core is particularly valuable in designing molecules that interact with biological targets through multiple binding modes.

The compound's CAS number 155374-25-7 has become increasingly searched in chemical databases, reflecting its growing importance in drug discovery. Analytical studies confirm its stability under standard laboratory conditions, with characteristic spectroscopic properties that facilitate its identification and purity assessment. The diethyl ester groups enhance the compound's solubility in common organic solvents, simplifying its handling in synthetic procedures.

Current research highlights the potential of Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate in developing novel antiviral compounds, particularly in response to emerging viral threats. Its molecular framework allows for strategic modifications that can enhance binding to viral proteins while maintaining favorable drug-like properties.

From a commercial perspective, the demand for this pyrazolo[1,5-a]pyrimidine derivative has steadily increased, with suppliers offering various quantities to support both academic and industrial research. Its relatively straightforward synthesis from commercially available starting materials makes it accessible to researchers exploring new therapeutic avenues.

Environmental and safety assessments of CAS 155374-25-7 indicate that it can be handled with standard laboratory precautions. Proper storage conditions typically involve protection from moisture and extreme temperatures to maintain the compound's stability over extended periods.

The future applications of Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate appear promising, with ongoing investigations exploring its potential in targeted drug delivery systems and as a fluorescent probe for biological imaging. Its versatile chemistry continues to inspire innovative approaches in medicinal chemistry and materials science.

As research into heterocyclic compounds advances, Diethyl 7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3,6-dicarboxylate remains a valuable tool for chemists developing new therapeutic agents. Its balanced combination of synthetic accessibility and structural complexity positions it as an important building block in modern drug discovery efforts.